N-(2-chlorobenzyl)-N'-(2-furoyl)thiourea

• Molecular Formula: C13H11ClN2O2S
• Molecular Weight: 294.76 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methylcarbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C13H11ClN2O2S/c14-10-5-2-1-4-9(10)8-15-13(19)16-12(17)11-6-3-7-18-11/h1-7H,8H2,(H2,15,16,17,19)
• InChI Key: SLSOUKRMHJVHQE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CNC(=S)NC(=O)C2=CC=CO2)Cl

Description

N-(2-chlorobenzyl)-N'-(2-furoyl)thiourea is a chemical compound that belongs to the class of thiourea derivatives. It is commonly used in scientific research due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-N'-(2-furoyl)thiourea is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are proteins that regulate gene expression.
Biochemical and Physiological Effects
N-(2-chlorobenzyl)-N'-(2-furoyl)thiourea has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to induce apoptosis, which is a process of programmed cell death that is important for the removal of damaged or abnormal cells from the body. Additionally, it has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-chlorobenzyl)-N'-(2-furoyl)thiourea has several advantages for lab experiments. It is relatively easy to synthesize and is readily available from commercial sources. It is also stable under normal laboratory conditions and can be stored for extended periods of time. However, it has some limitations as well. It is highly toxic and must be handled with care. It is also relatively expensive compared to other compounds that are commonly used in scientific research.

Future Directions

There are several future directions for the study of N-(2-chlorobenzyl)-N'-(2-furoyl)thiourea. One area of research is the development of new synthetic routes that are more efficient and cost-effective. Another area of research is the identification of new applications for this compound, particularly in the field of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-chlorobenzyl)-N'-(2-furoyl)thiourea and to optimize its use in scientific research.

Synthesis Methods

N-(2-chlorobenzyl)-N'-(2-furoyl)thiourea can be synthesized through a multi-step process. The first step involves the reaction between 2-chlorobenzylamine and furoyl chloride in the presence of a base such as triethylamine. This results in the formation of N-(2-chlorobenzyl)-2-furoylamide. The second step involves the reaction between N-(2-chlorobenzyl)-2-furoylamide and thiourea in the presence of a base such as potassium carbonate. This results in the formation of N-(2-chlorobenzyl)-N'-(2-furoyl)thiourea.

Scientific Research Applications

N-(2-chlorobenzyl)-N'-(2-furoyl)thiourea has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.